Cas no 100130-04-9 (N-(4-hydroxy-3-pyridinyl)-Urea)

• Product Name: N-(4-hydroxy-3-pyridinyl)-Urea
• CAS No: 100130-04-9
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 1095821
• Update Time: 2024-07-27

N-(4-hydroxy-3-pyridinyl)-Urea Chemical and Physical Properties

Names and Identifiers

• N-(4-hydroxy-3-pyridinyl)-Urea
• Urea, N-(4-hydroxy-3-pyridinyl)-

• Inchi： 1S/C6H7N3O2/c7-6(11)9-4-3-8-2-1-5(4)10/h1-3H,(H,8,10)(H3,7,9,11)
• InChI Key： XSCMMXHUHGEXMI-UHFFFAOYSA-N
• SMILES： N(C1=C(O)C=CN=C1)C(N)=O

Computed Properties

• Exact Mass: 153.053826g/mol
• Monoisotopic Mass: 153.053826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 153.14g/mol
• XLogP3: -1
• Topological Polar Surface Area: 84.2Ų